Cas no 2229610-59-5 (4-4-(dimethylcarbamoyl)phenylbutanoic acid)

• Product Name: 4-4-(dimethylcarbamoyl)phenylbutanoic acid
• CAS No: 2229610-59-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6501672
• PubChem ID: 165839045
• Update Time: 2025-07-02

4-4-(dimethylcarbamoyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylcarbamoyl)phenylbutanoic acid
• 2229610-59-5
• EN300-1748596
• 4-[4-(dimethylcarbamoyl)phenyl]butanoic acid

• Inchi： 1S/C13H17NO3/c1-14(2)13(17)11-8-6-10(7-9-11)4-3-5-12(15)16/h6-9H,3-5H2,1-2H3,(H,15,16)
• InChI Key： LDTQSOCHVFMADU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC(=O)O)N(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-4-(dimethylcarbamoyl)phenylbutanoic acid

Professional Introduction to Compound with CAS No. 2229610-59-5 and Product Name: 4-4-(dimethylcarbamoyl)phenylbutanoic acid

Compound with the CAS number 2229610-59-5 and the product name 4-4-(dimethylcarbamoyl)phenylbutanoic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a dimethylcarbamoyl group and a phenylbutanoic acid moiety imparts distinct chemical properties that make it a valuable candidate for further exploration.

The 4-4-(dimethylcarbamoyl)phenylbutanoic acid molecule exhibits a high degree of structural complexity, which is reflected in its intricate functional groups. The dimethylcarbamoyl moiety, in particular, is known for its ability to interact with various biological targets, making it a promising scaffold for the design of novel therapeutic agents. Recent studies have highlighted the role of such carbamoyl derivatives in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

In the context of modern pharmaceutical research, the 4-4-(dimethylcarbamoyl)phenylbutanoic acid compound has been investigated for its potential in addressing various therapeutic challenges. Researchers have been particularly interested in its ability to influence metabolic pathways and inflammatory responses. For instance, studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory properties by interacting with key signaling molecules involved in the immune response. This has opened up new avenues for developing treatments for chronic inflammatory diseases.

The synthesis of 4-4-(dimethylcarbamoyl)phenylbutanoic acid involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as multi-step organic synthesis and purification protocols are employed to obtain the desired product. These methods are crucial in ensuring that the compound meets the stringent requirements for pharmaceutical applications. The structural integrity of the molecule is maintained through careful control of reaction conditions, which minimizes unwanted side products and impurities.

One of the most compelling aspects of 4-4-(dimethylcarbamoyl)phenylbutanoic acid is its versatility in drug design. The compound’s dual functionality—combining both the carbamoyl and phenylbutanoic acid groups—allows it to serve as a versatile intermediate in the synthesis of more complex molecules. This flexibility has enabled researchers to explore diverse pharmacological profiles, including potential applications in neurodegenerative diseases, cancer therapy, and metabolic disorders.

Recent breakthroughs in computational chemistry have further enhanced the understanding of how 4-4-(dimethylcarbamoyl)phenylbutanoic acid interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mechanism of action, which are essential for optimizing drug candidates. These computational approaches have complemented experimental research by predicting how modifications to the molecular structure can improve efficacy and reduce toxicity.

The pharmacokinetic properties of 4-4-(dimethylcarbamoyl)phenylbutanoic acid are also under intense scrutiny. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability for clinical use. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including good solubility and bioavailability. These attributes are critical for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

Future directions in the study of 4-4-(dimethylcarbamoyl)phenylbutanoic acid include exploring its potential as a prodrug or a lead compound for further derivatization. Prodrug strategies involve converting a less active precursor into an active form within the body, which can enhance delivery and reduce side effects. Additionally, modifying the existing structure to improve pharmacological properties remains a key focus area. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are expected to yield novel derivatives with enhanced therapeutic potential.

The impact of 4-4-(dimethylcarbamoyl)phenylbutanoic acid on medicinal chemistry is already evident in several ongoing clinical trials and preclinical studies. These investigations aim to validate its efficacy across various disease models and identify optimal dosing regimens. The compound’s unique combination of structural features makes it an attractive candidate for addressing unmet medical needs. As research progresses, it is anticipated that new applications will emerge, further solidifying its role as a cornerstone in pharmaceutical innovation.

In conclusion, compound with CAS No. 2229610-59-5 and product name: 4-4-(dimethylcarbamoyl)phenylbutanoic acid represent a significant contribution to the field of chemical biology and drug development. Its complex structure, versatile functionality, and promising pharmacological properties position it as a valuable asset for future therapeutic interventions. Continued research efforts will undoubtedly uncover more about its potential applications, paving the way for innovative treatments across multiple therapeutic areas.